Cas no 649757-55-1 (2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dichlorophenyl)-)

2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dichlorophenyl)- structure
649757-55-1 structure
Product Name:2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dichlorophenyl)-
CAS No:649757-55-1
MF:C11H7Cl2NO2S
MW:288.149779558182
CID:409991
PubChem ID:71377614
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dichlorophenyl)-
    • 3-amino-5-(3,4-dichlorophenyl)thiophene-2-carboxylic acid
    • AKOS021356953
    • DTXSID80800247
    • 649757-55-1
    • Inchi: 1S/C11H7Cl2NO2S/c12-6-2-1-5(3-7(6)13)9-4-8(14)10(17-9)11(15)16/h1-4H,14H2,(H,15,16)
    • InChI Key: HYSQTYSYSMOAPF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=CC(=C(C(=O)O)S1)N)Cl

Computed Properties

  • Exact Mass: 286.95761
  • Monoisotopic Mass: 286.9574550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 63.32
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